Cas no 88522-31-0 (Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-)

• Product Name: Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
• CAS No: 88522-31-0
• MF: C₁₃H₉Cl₂NO₄S
• MW: 346.185860395432
• CID: 730507
• Update Time: 2024-01-31

Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
• 4-(2,5-DICHLORO-BENZENESULFONYLAMINO)-BENZOIC ACID
• 4-[(2,5-dichlorophenyl)sulfonylamino]benzoic acid
• Benzoic acid, 4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
• 4-(2,5-Dichlorobenzenesulfonamido)benzoic acid

• MDL： MFCD00628632
• Inchi： 1S/C13H9Cl2NO4S/c14-9-3-6-11(15)12(7-9)21(19,20)16-10-4-1-8(2-5-10)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： OPLDPGZGIUEIMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NS(C2=CC(Cl)=CC=C2Cl)(=O)=O)C=C1

Computed Properties

• Exact Mass: 343.955109
• Monoisotopic Mass: 343.955109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7

Experimental Properties

• Density: 1.61
• Boiling Point: 543°C at 760 mmHg
• Flash Point: 282.2°C
• Refractive Index: 1.665
• pka: 3.99±0.10(Predicted)